Cas no 1001-56-5 (2,3-Butadienenitrile(8CI,9CI))
2,3-Butadienenitrile(8CI,9CI) structure
Product Name:2,3-Butadienenitrile(8CI,9CI)
2,3-Butadienenitrile(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Butadienenitrile(8CI,9CI)
- buta-2,3-dienenitrile
- 2,3-butadienenitrile
- butadienenitrile
- Butadiennitril
- c1-2-3-4-5
- C4H3N
- cyanoallene
- h3H,1H
- 1001-56-5
- IRLQAJPIHBZROB-UHFFFAOYSA-N
- DTXSID501315350
- InChI=1/C4H3N/c1-2-3-4-5/h3H,1H
- butadiene-nitrile
- propadienyl cyanide
- CH2=C=CHCN
-
- Inchi： 1S/C4H3N/c1-2-3-4-5/h3H,1H2
- InChI Key： IRLQAJPIHBZROB-UHFFFAOYSA-N
- SMILES： N#CC=C=C
Computed Properties
- Exact Mass: 65.02650
- Monoisotopic Mass: 65.026549100g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 98.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 0.85108
2,3-Butadienenitrile(8CI,9CI) Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,3-Butadienenitrile(8CI,9CI) Related Literature
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Y. Guo,X. Gu,F. Zhang,M. S. Tang,B. J. Sun,A. H. H. Chang,R. I. Kaiser Phys. Chem. Chem. Phys. 2006 8 5454
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2. Allenes. Part 39. The synthesis of 3-alkyl-5-aminopyrazoles and 3H-indoles from allenic or acetylenic nitrilesZ. Tanee Fomum,Stephen R. Landor,Phyllis D. Landor,George W. P. Mpango J. Chem. Soc. Perkin Trans. 1 1981 2997
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3. Allenes. Part 39. The synthesis of 3-alkyl-5-aminopyrazoles and 3H-indoles from allenic or acetylenic nitrilesZ. Tanee Fomum,Stephen R. Landor,Phyllis D. Landor,George W. P. Mpango J. Chem. Soc. Perkin Trans. 1 1981 2997
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Gary R. Hansen,K. W. Ratts,John T. Marvel J. Chem. Soc. D 1970 918
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Adam J. Trevitt,Fabien Goulay Phys. Chem. Chem. Phys. 2016 18 5867
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